Cas no 2228986-15-8 (5-methoxy-2-methylheptan-2-amine)

• Product Name: 5-methoxy-2-methylheptan-2-amine
• CAS No: 2228986-15-8
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 6529504
• PubChem ID: 165740672
• Update Time: 2025-05-24

5-methoxy-2-methylheptan-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methylheptan-2-amine
• EN300-1998290
• 2228986-15-8

• Inchi： 1S/C9H21NO/c1-5-8(11-4)6-7-9(2,3)10/h8H,5-7,10H2,1-4H3
• InChI Key： PSCAKNAAGJYIQR-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CCC(C)(C)N

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-methoxy-2-methylheptan-2-amine

Comprehensive Overview of 5-Methoxy-2-methylheptan-2-amine (CAS No. 2228986-15-8): Properties, Applications, and Research Insights

The compound 5-methoxy-2-methylheptan-2-amine (CAS No. 2228986-15-8) is a specialized organic molecule that has garnered attention in pharmaceutical and chemical research due to its unique structural features. With a molecular formula of C9H21NO, this amine derivative combines a methoxy group at the fifth carbon and a methyl group at the second carbon, offering distinct reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in modulating neurotransmitter systems, given its structural resemblance to bioactive amines.

In recent years, the demand for novel amine derivatives like 5-methoxy-2-methylheptan-2-amine has surged, driven by advancements in synthetic chemistry and neuroscience. Online searches for terms such as "amine-based drug intermediates" or "methoxy-substituted amines in pharmacology" reflect growing interest in this niche. The compound’s CAS No. 2228986-15-8 is frequently queried in academic databases, underscoring its relevance in peer-reviewed studies. Its lipophilic nature and potential blood-brain barrier permeability make it a candidate for central nervous system (CNS) drug development, aligning with trends in personalized medicine.

From a synthetic perspective, 5-methoxy-2-methylheptan-2-amine is synthesized via reductive amination or Grignard reactions, with yields optimized through modern catalytic methods. Analytical techniques like HPLC and GC-MS are employed to verify its purity, a critical factor for pharmaceutical applications. Environmental and safety assessments of this compound highlight its biodegradability under standard conditions, addressing concerns raised by green chemistry advocates. Notably, its low ecotoxicity profile positions it favorably compared to traditional amine derivatives.

The compound’s potential extends beyond therapeutics. Industrial researchers are investigating its utility as a chiral building block for agrochemicals and fragrances, leveraging its stereochemical properties. Searches for "chiral amines in asymmetric synthesis" or "CAS 2228986-15-8 applications" reveal cross-disciplinary interest. Furthermore, computational studies using AI-driven molecular docking suggest interactions with serotonin receptors, sparking discussions about its mechanistic pathways—a topic frequently explored in online forums and research publications.

Quality control protocols for 5-methoxy-2-methylheptan-2-amine emphasize compliance with ICH guidelines, ensuring batch-to-batch consistency. Storage recommendations typically include inert atmospheres and low temperatures to prevent degradation. As regulatory agencies tighten standards for novel compounds, transparency in data reporting (e.g., NMR spectra, MSDS) for CAS No. 2228986-15-8 has become a priority for suppliers and end-users alike.

In summary, 5-methoxy-2-methylheptan-2-amine represents a versatile scaffold with untapped potential across multiple industries. Its alignment with trends in sustainable chemistry and CNS research ensures continued relevance. Future studies may explore its enantioselective synthesis or hybrid derivatives, addressing gaps identified in current literature—an area ripe for innovation and collaboration.